2-(Benzylsulfanyl)-5-chloro-4-(4-methylpiperazine-1-carbonyl)pyrimidine

• IUPAC Name: (2-benzylsulfanyl-5-chloropyrimidin-4-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H19ClN4OS/c1-21-7-9-22(10-8-21)16(23)15-14(18)11-19-17(20-15)24-12-13-5-3-2-4-6-13/h2-6,11H,7-10,12H2,1H3
• InChI Key: PUUOWVODGPBBMB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=NC(=NC=C2Cl)SCC3=CC=CC=C3
• Molecular Formula: C17H19ClN4OS
• Molecular Weight: 362.9 g/mol

Description

2-(Benzylsulfanyl)-5-chloro-4-(4-methylpiperazine-1-carbonyl)pyrimidine is a pyrimidine derivative featuring a benzylsulfanyl group at position 2, a chlorine atom at position 5, and a 4-methylpiperazine-1-carbonyl substituent at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Benzylsulfanyl)-5-chloro-4-(4-methylpiperazine-1-carbonyl)pyrimidine typically involves the following steps:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a cyclization reaction involving appropriate precursors such as β-diketones and amidines.

Introduction of the Benzylthio Group: The benzylthio group can be introduced via nucleophilic substitution reactions using benzylthiol and a suitable leaving group on the pyrimidine ring.

Chlorination: The chloro substituent can be introduced through chlorination reactions using reagents like thionyl chloride or phosphorus pentachloride.

Piperazinylcarbonyl Substitution: The piperazinylcarbonyl group can be introduced through acylation reactions using 4-methylpiperazine and a suitable acylating agent.

Industrial Production Methods: Industrial production of this compound may involve optimizing the above synthetic routes for large-scale synthesis, focusing on yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis platforms.

Types of Reactions:

Oxidation: The benzylthio group can undergo oxidation to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents like lithium aluminum hydride.

Substitution: The chloro group can be substituted with various nucleophiles, such as amines or thiols, to form corresponding derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Amines, thiols, under basic or acidic conditions.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Dechlorinated derivatives.

Substitution: Amino or thio derivatives.

Scientific Research Applications

2-(Benzylthio)-5-chloro-4-[(4-methyl-1-piperazinyl)carbonyl]pyrimidine has several applications in scientific research:

Medicinal Chemistry: It can be used as a scaffold for designing new drugs with potential anticancer, antiviral, or antibacterial activities.

Biological Studies: The compound can be used to study the interactions with biological targets, such as enzymes or receptors.

Materials Science: It can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-(Benzylsulfanyl)-5-chloro-4-(4-methylpiperazine-1-carbonyl)pyrimidine involves its interaction with molecular targets such as enzymes or receptors. The benzylthio and piperazinylcarbonyl groups may play a role in binding to the active site of the target, while the chloro group may influence the compound’s reactivity and stability. The exact pathways and targets would depend on the specific application and require further experimental validation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity (Reported/Inferred)	Reference
2-(Benzylsulfanyl)-5-chloro-4-(4-methylpiperazine-1-carbonyl)pyrimidine (Target)	C₁₇H₁₈ClN₅O₂S	415.88	-Cl, -S-benzyl, 4-methylpiperazine-carbonyl	Potential kinase inhibition, receptor modulation
5-Chloro-4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-(methylsulfanyl)pyrimidine	C₁₇H₁₉ClN₄O₂S	378.88	-Cl, -S-methyl, 2-methoxyphenyl-piperazine	Unspecified enzyme inhibition
2-(Benzylsulfanyl)-5-chloro-N-(4-methoxyphenyl)pyrimidine-4-carboxamide	C₁₉H₁₇ClN₄O₂S	416.88	-Cl, -S-benzyl, 4-methoxy-phenyl carboxamide	Enhanced binding affinity to molecular targets
5-Chloro-4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-2-(propylsulfanyl)pyrimidine	C₁₈H₂₀Cl₂N₄O₂S	427.34	-Cl (x2), -S-propyl, 3-chlorophenyl-piperazine	Neurological disorder targeting

Substituent-Driven Differences in Activity

A. Piperazine Moieties :

• 4-(3-Chlorophenyl)piperazine (): Introduces halogenated aromaticity, which may improve selectivity for serotonin or dopamine receptors .

B. Sulfanyl Groups :

• Benzylsulfanyl (Target compound vs. ): The benzyl group increases lipophilicity, improving membrane permeability compared to methyl or propyl sulfanyl groups .
• Propylsulfanyl (): A shorter alkyl chain may reduce metabolic stability but increase solubility .

C. Chloro Positioning :

• Chlorine at position 5 (common in all compounds) is critical for electronic effects on the pyrimidine ring, influencing reactivity and binding to electrophilic sites in enzymes .

Research Challenges and Opportunities

• Synthetic Complexity : Multi-step synthesis (e.g., amide coupling, nucleophilic substitution) often results in moderate yields (~40–60%) .
• Structure-Activity Relationship (SAR) Gaps: Limited data on the Target compound’s exact biological targets necessitate computational modeling (e.g., molecular docking) .
• Therapeutic Potential: Prioritize in vitro assays for kinase inhibition and cytotoxicity profiling against cancer cell lines (e.g., MCF-7, HeLa) .